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Compound of Interest

Compound Name: Triethylvinylsilane

Cat. No.: B072259 Get Quote

Disclaimer: Information for the specific compound, Triethylvinylsilane, was not readily

available. The following guidance is based on the safety data for the closely related compound,

Triethylsilane. Researchers must obtain and review the Safety Data Sheet (SDS) for

Triethylvinylsilane from their supplier for specific handling, safety, and disposal protocols.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling organosilane compounds like Triethylsilane, which is a highly flammable liquid

and vapor, a comprehensive approach to personal protection is critical.[1] The following table

summarizes the recommended PPE.
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Protection Type Recommended Equipment Details

Eye/Face Protection
Chemical goggles or a face

shield

Standard safety glasses are

not sufficient. Contact lenses

should not be worn.[1]

Hand Protection
Neoprene or nitrile rubber

gloves

Inspect gloves for any tears or

punctures before use.

Skin and Body Protection
Flame-retardant antistatic

protective clothing

A lab coat or coveralls made of

appropriate material should be

worn.

Respiratory Protection
NIOSH-certified organic vapor

(black cartridge) respirator

Recommended when working

in areas with insufficient

ventilation or when vapors may

be present.[1]

Emergency First Aid Procedures
Immediate response is crucial in the event of an exposure. The following are general first aid

measures for Triethylsilane.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air and keep them

at rest in a comfortable breathing position. Seek

medical advice if feeling unwell.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1] If skin irritation occurs, seek medical

advice.

Eye Contact

Immediately flush eyes with water for at least 15

minutes, making sure to lift the upper and lower

eyelids. Remove contact lenses if present and

easy to do so. Continue rinsing and seek

medical attention.[1]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Seek

immediate medical advice.[1]

Operational and Disposal Plans
Handling and Storage:

Triethylsilane should be handled in a well-ventilated area, and all containers must be properly

grounded to prevent static electricity.[1] Use only non-sparking tools.[1] Keep the container

tightly closed and store it in a cool, well-ventilated place away from heat, sparks, and open

flames.[1] It should be stored away from alkalis, oxidizers, metal salts, precious metals,

chlorine, and bromine.[1]

Spill and Leak Procedures:

In case of a spill, evacuate unnecessary personnel and remove all ignition sources.[1] Use

personal protective equipment.[1] Absorb the spill with an inert material and place it in an

appropriate container for disposal.[1] Prevent the spill from entering sewers or public waters.[1]

Disposal:
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Dispose of Triethylsilane and its containers in accordance with local, state, and federal

regulations.[1] This should be done through a licensed waste disposal facility.[1] Handle empty

containers with care as they may contain flammable residual vapors.[1]

Quantitative Data Summary
The following table summarizes some of the key quantitative data for Triethylsilane, which may

be similar for Triethylvinylsilane.

Property Value Source

CAS Number 617-86-7 [1]

Molecular Formula C6H16Si [1]

Boiling Point 107-108 °C

Density 0.728 g/mL at 25 °C

Experimental Workflow for Handling
The following diagram illustrates a generalized workflow for safely handling a flammable liquid

chemical like Triethylsilane. This should be adapted based on the specific guidance in the SDS

for Triethylvinylsilane.
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Generalized workflow for handling flammable liquid chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b072259?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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